Cas no 1805425-47-1 (4-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetic acid)

4-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetic acid is a versatile heterocyclic compound featuring a pyridine core functionalized with aminomethyl, difluoromethyl, iodo, and acetic acid substituents. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of both electron-withdrawing (difluoromethyl, iodo) and electron-donating (aminomethyl) groups enhances its reactivity in cross-coupling and substitution reactions, while the acetic acid moiety offers further derivatization potential. This compound is particularly useful in medicinal chemistry for constructing targeted inhibitors or ligands due to its balanced polarity and structural diversity. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
4-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetic acid structure
1805425-47-1 structure
Product Name:4-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetic acid
CAS No:1805425-47-1
MF:C9H9F2IN2O2
MW:342.081241369247
CID:4893293
Update Time:2025-05-21

4-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetic acid
    • Inchi: 1S/C9H9F2IN2O2/c10-8(11)7-4(3-13)1-5(2-6(15)16)14-9(7)12/h1,8H,2-3,13H2,(H,15,16)
    • InChI Key: ASTUSKNGLHKUPP-UHFFFAOYSA-N
    • SMILES: IC1=C(C(F)F)C(CN)=CC(CC(=O)O)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 256
  • XLogP3: -1.8
  • Topological Polar Surface Area: 76.2

4-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029022847-250mg
4-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetic acid
1805425-47-1 95%
250mg
$960.40 2022-04-01
Alichem
A029022847-500mg
4-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetic acid
1805425-47-1 95%
500mg
$1,668.15 2022-04-01
Alichem
A029022847-1g
4-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetic acid
1805425-47-1 95%
1g
$3,155.55 2022-04-01

4-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetic acid Related Literature

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetic acid

Recent Advances in the Study of 4-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetic acid (CAS: 1805425-47-1)

In recent years, the compound 4-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetic acid (CAS: 1805425-47-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including an aminomethyl group, difluoromethyl group, and an iodine substituent, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug development.

The synthesis of 4-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetic acid has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that leverages palladium-catalyzed cross-coupling reactions to introduce the iodine substituent efficiently. This method not only enhances the scalability of the synthesis but also reduces the formation of by-products, making it more suitable for industrial applications.

Biological evaluations of this compound have revealed its potential as a key intermediate in the development of kinase inhibitors. Specifically, its structural motifs have been shown to interact with the ATP-binding sites of various kinases, including those implicated in cancer and inflammatory diseases. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 4-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetic acid exhibit potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often resistant to first-generation inhibitors.

In addition to its role in kinase inhibition, this compound has also been explored for its utility in radiopharmaceuticals. The iodine-125 labeled variant of 4-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetic acid has been investigated for use in targeted radionuclide therapy. Preliminary results from a 2024 study indicate that the compound exhibits favorable pharmacokinetics and tumor uptake in preclinical models, suggesting its potential as a theranostic agent for certain types of cancer.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, selectivity, and toxicity profiles need to be addressed in future research. However, the ongoing advancements in synthetic methodologies and biological evaluations underscore the compound's potential to contribute significantly to the development of next-generation therapeutics.

In conclusion, 4-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetic acid (CAS: 1805425-47-1) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural attributes and demonstrated biological activities make it a valuable candidate for further investigation. Continued research efforts aimed at optimizing its properties and expanding its applications are expected to yield impactful results in the coming years.

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